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Compound of Interest

(tert-Butoxycarbonyl)-L-
Compound Name:
leucylglycine

Cat. No. B558332

Abstract

(tert-Butoxycarbonyl)-L-leucylglycine (Boc-Leu-Gly-OH) is a protected dipeptide widely
utilized as a fundamental building block in the synthesis of complex peptides and
peptidomimetics. Its application is crucial in the fields of drug discovery and development,
where it contributes to the creation of novel therapeutic agents. The tert-butoxycarbonyl (Boc)
protecting group on the N-terminus of leucine provides stability and facilitates controlled,
stepwise peptide elongation. This document provides detailed application notes and a
comprehensive experimental protocol for the synthesis of Boc-Leu-Gly-OH, aimed at
researchers, scientists, and professionals in drug development.

Application Notes

(tert-Butoxycarbonyl)-L-leucylglycine serves as a key intermediate in solution-phase and
solid-phase peptide synthesis. The Boc protecting group is stable under various coupling
conditions but can be readily cleaved with mild acids, such as trifluoroacetic acid (TFA),
allowing for the sequential addition of further amino acid residues to the peptide chain.

The incorporation of the leucyl-glycine motif is significant in the design of bioactive peptides.
Leucine, with its hydrophobic isobutyl side chain, can play a critical role in molecular
recognition and binding at biological targets. Glycine, the simplest amino acid, provides
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conformational flexibility to the peptide backbone. Consequently, Boc-Leu-Gly-OH is a valuable
precursor for the synthesis of peptides with potential applications as enzyme inhibitors,
receptor ligands, and antimicrobial agents. In drug development, the use of such protected
dipeptides streamlines the synthesis of longer, more complex peptide drug candidates,
enhancing efficiency and yield.

Quantitative Data

The physical and analytical data for (tert-Butoxycarbonyl)-L-leucylglycine are summarized in
the table below for easy reference.

Parameter Value Reference
CAS Number 32991-17-6 [1]
Molecular Formula C13H24N20s5 [1]
Molecular Weight 288.34 g/mol [1]
Appearance White to off-white powder [1]
Melting Point 120-124 °C [1]
Purity > 99% (HPLC) [1]
Optical Rotation [0]2°D = -20 £ 2° (c=1 in DMF) [1]

Experimental Protocol

This protocol details the synthesis of (tert-Butoxycarbonyl)-L-leucylglycine via the coupling
of N-Boc-L-leucine and glycine using a carbodiimide coupling agent.

Materials and Reagents

e N-Boc-L-leucine (Boc-Leu-OH)
e Glycine (Gly-OH)

* N,N'-Dicyclohexylcarbodiimide (DCC)
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» 1-Hydroxybenzotriazole (HOBY)

¢ N,N-Dimethylformamide (DMF)

e Dichloromethane (DCM)

o Ethyl acetate (EtOAC)

¢ Hexane

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e 1N Hydrochloric acid (HCI)

o Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Equipment

e Round-bottom flasks

Magnetic stirrer and stir bars

Ice bath

Bichner funnel and filter paper

Rotary evaporator

Standard laboratory glassware

Synthesis Workflow
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Caption: Synthesis workflow for (tert-Butoxycarbonyl)-L-leucylglycine.

Procedure

» Dissolution of Reactants: In a clean, dry round-bottom flask, dissolve N-Boc-L-leucine (1.0
eg.) and 1-Hydroxybenzotriazole (HOBt) (1.1 eq.) in a mixture of Dichloromethane (DCM)
and N,N-Dimethylformamide (DMF) (e.g., a 2:1 v/v mixture) under an inert atmosphere (e.g.,
nitrogen or argon). Stir the solution until all solids have dissolved. In a separate flask,
dissolve Glycine (1.1 eq.) in DMF.

e Coupling Reaction: Cool the solution of Boc-L-leucine and HOBt to O °C in an ice bath. To
this cooled solution, add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq.) dissolved in a
minimal amount of DCM. Stir the mixture for 15-20 minutes at 0 °C. A white precipitate of
dicyclohexylurea (DCU) will begin to form.
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» Addition of Glycine: Add the solution of Glycine to the reaction mixture at 0 °C. Allow the
reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction
can be monitored by Thin Layer Chromatography (TLC).

o Work-up:

o Filtration: After the reaction is complete, filter the mixture through a Buichner funnel to
remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM or
ethyl acetate.

o Extraction: Transfer the filtrate to a separatory funnel. Dilute with ethyl acetate. Wash the
organic layer sequentially with 1N HCI (2 x), saturated aqueous NaHCOs solution (2 x),
and finally with saturated aqueous NaCl (brine) solution (1 x).

o Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or NazSOa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to obtain
the crude product.

e Purification:

o The crude product can be purified by crystallization. Dissolve the crude solid in a minimal
amount of hot ethyl acetate and then add hexane until the solution becomes turbid. Allow
the solution to cool to room temperature and then place it in a refrigerator to facilitate
crystallization.

o Collect the crystalline product by filtration, wash with cold hexane, and dry under vacuum.

Characterization

The final product should be characterized to confirm its identity and purity.
e Melting Point: Compare the measured melting point with the literature value (120-124 °C).[1]
o HPLC: Assess the purity of the compound.

e NMR Spectroscopy:
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o 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the Boc
group (a singlet around 1.4 ppm), the leucine side chain protons (multiplets for the CH and
CHz2 groups and doublets for the methyl groups), the a-protons of leucine and glycine, and
the amide NH proton.

o 13C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl
carbons of the Boc group, the amide bond, and the carboxylic acid, as well as signals for
the carbons of the leucine and glycine residues.

o Mass Spectrometry: Determine the molecular weight of the compound to confirm the
expected mass of 288.34 g/mol .[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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